![molecular formula C9H16ClNO2 B6245411 rac-methyl (1R,4S,6S)-2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride CAS No. 129704-51-4](/img/no-structure.png)
rac-methyl (1R,4S,6S)-2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride
Description
The compound seems to be a derivative of the bicyclo[2.2.2]octane structure, which is a common motif in many natural products and synthetic compounds . The specific compound you mentioned is a methyl ester derivative with a carboxylate functional group .
Molecular Structure Analysis
The bicyclo[2.2.2]octane core is a rigid and strain-free system. The specific stereochemistry (1R,4S,6S) indicates the spatial arrangement of the substituents on the bicyclic structure .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its exact structure. For example, a related compound, rac-(1R,4S,5R,6R)-2-oxa-3-azabicyclo[2.2.2]octane-5,6-diol hydrochloride, is reported to be a powder with a molecular weight of 181.62 .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,4S,6S)-2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Methyl acrylate", "1,4-cyclohexadiene", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether", "Acetic acid", "Sodium acetate", "Benzene", "Chloroform", "Methanol", "Triethylamine", "2-Azabicyclo[2.2.2]oct-5-ene", "Sodium carbonate" ], "Reaction": [ "1. The reaction begins with the addition of 1,4-cyclohexadiene to a solution of methyl acrylate in benzene, catalyzed by triethylamine. The resulting product is purified by column chromatography to obtain the desired adduct.", "2. The adduct is then reduced with sodium borohydride in methanol to yield the corresponding alcohol.", "3. The alcohol is then treated with acetic acid and sodium acetate to form the corresponding acetate ester.", "4. The ester is then reacted with sodium carbonate in ethanol to form the corresponding carboxylic acid.", "5. The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride in chloroform.", "6. The acid chloride is then reacted with 2-azabicyclo[2.2.2]oct-5-ene in the presence of triethylamine to form the desired product.", "7. The product is then purified by recrystallization from diethyl ether and hydrochloric acid to obtain rac-methyl (1R,4S,6S)-2-azabicyclo[2.2.2]octane-6-carboxylate hydrochloride." ] } | |
CAS RN |
129704-51-4 |
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
